Cas no 646062-60-4 (Pyrimidine, 4-(3-chlorophenyl)-)

Pyrimidine, 4-(3-chlorophenyl)- structure
646062-60-4 structure
Product Name:Pyrimidine, 4-(3-chlorophenyl)-
CAS No:646062-60-4
MF:C10H7ClN2
MW:190.628980875015
CID:421437
PubChem ID:44725385
Update Time:2025-04-19

Pyrimidine, 4-(3-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 4-(3-chlorophenyl)-
    • 4-(3-chlorophenyl)pyrimidine
    • 646062-60-4
    • SCHEMBL2163372
    • DTXSID50660476
    • Inchi: 1S/C10H7ClN2/c11-9-3-1-2-8(6-9)10-4-5-12-7-13-10/h1-7H
    • InChI Key: OVUMUJFIJJEAHI-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)C1C=CN=CN=1

Computed Properties

  • Exact Mass: 190.02991
  • Monoisotopic Mass: 190.0297759g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • PSA: 25.78
Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.